Cas no 355818-66-5 (N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide)

• Product Name: N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide
• CAS No: 355818-66-5
• MF: C₁₇H₉F₆NO₂
• MW: 373.249285459518
• MDL: MFCD02188248
• CID: 5455963
• PubChem ID: 1371588
• Update Time: 2025-05-19

N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide

• MDL： MFCD02188248
• Inchi： 1S/C17H9F6NO2/c18-16(19,20)10-6-11(17(21,22)23)8-12(7-10)24-15(25)14-5-9-3-1-2-4-13(9)26-14/h1-8H,(H,24,25)
• InChI Key： DCNCMVNYESLCPF-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C1C(NC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)=O

Additional information on N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide

Introduction to N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide (CAS No. 355818-66-5)

N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide is a specialized organic compound with the chemical formula C₁₇H₉F₆NO₂. This compound, identified by its CAS number 355818-66-5, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of multiple trifluoromethyl groups in its aromatic ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for the development of novel therapeutic agents.

The compound belongs to the benzofuran class of molecules, which are known for their broad spectrum of biological activities. Benzofurans are widely studied for their potential applications in medicinal chemistry, particularly in the design of drugs targeting various diseases. The specific substitution pattern in N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide enhances its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved metabolic stability and enhanced binding affinity. The introduction of trifluoromethyl groups into molecular structures has been particularly effective in modulating pharmacokinetic properties. This modification often leads to increased lipophilicity and reduced susceptibility to metabolic degradation, which are critical factors for the efficacy and duration of drug action.

The synthesis of N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the benzofuran core followed by the introduction of the 3,5-bis(trifluoromethyl)phenyl moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological potential of N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide has been explored in several preclinical studies. Initial research suggests that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For instance, studies have indicated its potential as an antagonist for certain nuclear receptors involved in metabolic regulation. Additionally, its interaction with protein targets suggests possible applications in treating inflammatory and neurodegenerative disorders.

The structural features of N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide make it an attractive candidate for further development into a lead compound. The combination of electronic and steric effects provided by the bis(trifluoromethyl) substitution enhances its binding affinity and selectivity. This is particularly important in drug design, where minimizing off-target effects is crucial for improving therapeutic outcomes.

In conclusion, N-[3,5-bis(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide (CAS No. 355818-66-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activity position it as a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the discovery of new treatments for various diseases.